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Compound of Interest

Compound Name: C086

L  Get Quote

Cat. No.: B12067576

Essential safety and logistical information for the handling and disposal of C086, a synthetic
cannabinoid, is critical for ensuring the safety of laboratory personnel and maintaining
regulatory compliance. This guide provides a detailed, step-by-step operational plan for the
safe management and disposal of C086 waste, reflecting best practices in laboratory safety
and chemical handling.

Chemical and Physical Properties of C086

A thorough understanding of the chemical and physical properties of C086 is fundamental to its

safe handling and disposal.

Property Value

] N-cyclopropyl-8-[3-(1,1-dimethylheptyl)-5-
Chemical Name )
hydroxyphenoxy]-octanamide

CAS Number 1150586-64-3

Molecular Formula C26Ha3NOs3

Molecular Weight 417.6 g/mol

Appearance Typically a solution in ethanol

Solubility Soluble in organic solvents such as ethanol
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Safe Handling and Operational Protocols

Prior to disposal, the safe handling of C086 in a laboratory setting is of paramount importance.
The following protocols should be strictly adhered to:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling C086.[1]

« Ventilation: All work with C086 should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize the risk of inhalation exposure.[1]

¢ Spill Management: In the event of a spill, the material should be absorbed with an inert
substance, such as vermiculite or sand. The contaminated absorbent material must then be
collected in a sealed container for proper disposal as hazardous waste. It is crucial to
prevent the chemical from entering drains or waterways.[1]

» Storage: C086 should be stored in a cool, dry, and well-ventilated area, away from any
incompatible materials.[1]

C086 Disposal Procedures

The proper disposal of C086, often supplied in an ethanol solution, necessitates adherence to
hazardous waste regulations. The procedure must account for both the chemical's hazardous
nature and the flammability of the solvent.

Waste Identification and Segregation

C086 waste, which includes any unused product, contaminated laboratory materials (e.g., vials,
pipette tips), and spill cleanup materials, must be classified as hazardous chemical waste.[1]
This waste stream must be segregated from other types of waste, such as regular trash or
biohazardous waste.[1] Given that C086 is frequently in an ethanol solution, it must also be
treated as flammable waste.[1]

Containerization and Labeling

o Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste
container. The container material must be compatible with the chemical waste; for instance,
a high-density polyethylene or glass container is suitable for ethanol solutions.[1]
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e Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name (N-cyclopropyl-8-[3-(1,1-dimethylheptyl)-5-hydroxyphenoxy]-octanamide or CB-86),
the solvent (e.g., "in Ethanol"), and all associated hazards (e.g., "Flammable," "Toxic").[1]

Waste Accumulation and Storage

The hazardous waste container should be kept securely closed at all times, except when waste
Is being added.[1] The container must be stored in a designated, well-ventilated, and secure
area, away from any potential sources of ignition.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of C086.

Disposal Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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